molecular formula C27H21N3OS B216055 N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenyl-4-quinolinecarboxamide

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenyl-4-quinolinecarboxamide

Cat. No. B216055
M. Wt: 435.5 g/mol
InChI Key: LIKAEKFNSUMEAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenyl-4-quinolinecarboxamide is a compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenyl-4-quinolinecarboxamide involves the inhibition of various cellular processes, including cell proliferation, angiogenesis, and metastasis. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenyl-4-quinolinecarboxamide has been shown to have various biochemical and physiological effects, including the inhibition of various enzymes and signaling pathways involved in cancer cell growth and survival. It may also affect the expression of various genes involved in cancer progression.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenyl-4-quinolinecarboxamide in lab experiments is its potential to inhibit the growth of various cancer cell lines. However, one limitation is that it may not be effective against all types of cancer cells. Additionally, further studies are needed to determine its toxicity and potential side effects.

Future Directions

There are several possible future directions for research on N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenyl-4-quinolinecarboxamide. One direction is to further investigate its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential synergistic effects with other anticancer agents. Additionally, further studies are needed to determine its mechanism of action and potential side effects in vivo.

Synthesis Methods

The synthesis of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenyl-4-quinolinecarboxamide involves the reaction of 2-phenyl-4-quinolinecarboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 5-ethyl-4-phenyl-1,3-thiazole-2-amine in the presence of a base. The final product is obtained by recrystallization from a suitable solvent.

Scientific Research Applications

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenyl-4-quinolinecarboxamide has potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. It may also have potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.

properties

Product Name

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenyl-4-quinolinecarboxamide

Molecular Formula

C27H21N3OS

Molecular Weight

435.5 g/mol

IUPAC Name

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenylquinoline-4-carboxamide

InChI

InChI=1S/C27H21N3OS/c1-2-24-25(19-13-7-4-8-14-19)29-27(32-24)30-26(31)21-17-23(18-11-5-3-6-12-18)28-22-16-10-9-15-20(21)22/h3-17H,2H2,1H3,(H,29,30,31)

InChI Key

LIKAEKFNSUMEAA-UHFFFAOYSA-N

SMILES

CCC1=C(N=C(S1)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4)C5=CC=CC=C5

Canonical SMILES

CCC1=C(N=C(S1)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4)C5=CC=CC=C5

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.